Cas no 23435-31-6 (Benzenamine,4-[(1E)-2-(2,5-dimethoxyphenyl)ethenyl]-)
Benzenamine,4-[(1E)-2-(2,5-dimethoxyphenyl)ethenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,4-[(1E)-2-(2,5-dimethoxyphenyl)ethenyl]-
- 25DIMETHOXY4AMINOSTILBENE
- 2,5-dimethoxy-4'-amino-trans-stilbene
- 2,5-dimethoxysulfanilamide
- 4-amino-2,5-dimethoxybenzene-1-sulfonamide
- 4-Amino-2,5-dimethoxy-benzolsulfonamid
- 4-amino-2',5'-dimethoxystilbene
- Sulfanilamide,2,5-dimethoxy
- trans-2,5-Dimethoxy-4'-aminostilben
- 4'-AMINO-2,5-DIMETHOXY STILBENE
- 4-(2,5-Dimethoxy)stilbenamine
- 5803-51-0
- DTXSID6020482
- 2',5'-Dimethoxy-4-stilbenamine
- 4'-Stilbenamine, 2,5-dimethoxy-
- SCHEMBL4580454
- Q63088188
- CHEMBL1173699
- 4-[(E)-2-(2,5-Dimethoxyphenyl)ethenyl]aniline
- (E)-4-(2,5-dimethoxystyryl)aniline
- 2,5-Dimethoxy-4'-aminostilbene
- 4-(2-(2,5-Dimethoxyphenyl)vinyl)aniline
- 4-[(E)-2-(2,5-Dimethoxyphenyl)ethenyl]aniline #
- Stilbenamine, 2',5'-dimethoxy-
- 4-[2-(2,5-dimethoxyphenyl)vinyl]aniline
- 23435-31-6
- BDBM50322049
- NS00059197
- BRN 2855929
- 2,5-Dimethoxy-4'-aminostilbene(trans)
- OZGXSMOLBWHIQA-ZZXKWVIFSA-N
- PD180174
- 2,5-Dimethoxy-4''-amino-trans-stilbene
-
- Inchi: 1S/C16H17NO2/c1-18-15-9-10-16(19-2)13(11-15)6-3-12-4-7-14(17)8-5-12/h3-11H,17H2,1-2H3/b6-3+
- InChI Key: OZGXSMOLBWHIQA-ZZXKWVIFSA-N
- SMILES: O(C)C1C=CC(=CC=1/C=C/C1C=CC(=CC=1)N)OC
Computed Properties
- Exact Mass: 255.12600
- Monoisotopic Mass: 255.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.5
- Topological Polar Surface Area: 44.5Ų
Experimental Properties
- Density: 1.0699 (rough estimate)
- Boiling Point: 398.54°C (rough estimate)
- Refractive Index: 1.5500 (estimate)
- PSA: 44.48000
- LogP: 4.03760
Benzenamine,4-[(1E)-2-(2,5-dimethoxyphenyl)ethenyl]- Customs Data
- HS CODE:2922199090
- Customs Data:
China Customs Code:
2922199090Overview:
2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Benzenamine,4-[(1E)-2-(2,5-dimethoxyphenyl)ethenyl]- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
23435-31-6 (Benzenamine,4-[(1E)-2-(2,5-dimethoxyphenyl)ethenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)